Cas no 852291-39-5 (THIAZOLO[5,4-C]PYRIDINE-2-CARBONITRILE, 4,5,6,7-TETRAHYDRO-5-METHYL-)

• Product Name: THIAZOLO[5,4-C]PYRIDINE-2-CARBONITRILE, 4,5,6,7-TETRAHYDRO-5-METHYL-
• CAS No: 852291-39-5
• MF: C₈H₉N₃S
• MW: 179.242159605026
• CID: 3537024
• PubChem ID: 11194669
• Update Time: 2025-04-22

THIAZOLO[5,4-C]PYRIDINE-2-CARBONITRILE, 4,5,6,7-TETRAHYDRO-5-METHYL- Chemical and Physical Properties

Names and Identifiers

• THIAZOLO[5,4-C]PYRIDINE-2-CARBONITRILE, 4,5,6,7-TETRAHYDRO-5-METHYL-
• SCHEMBL1251036
• 2-Cyano-5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine
• DB-217275
• MVTBVJBFECSGCI-UHFFFAOYSA-N
• 852291-39-5

• Inchi： 1S/C8H9N3S/c1-11-3-2-6-7(5-11)12-8(4-9)10-6/h2-3,5H2,1H3
• InChI Key： MVTBVJBFECSGCI-UHFFFAOYSA-N
• SMILES： C1N(C)CCC2N=C(C#N)SC1=2

Computed Properties

• Exact Mass: 179.05171847Da
• Monoisotopic Mass: 179.05171847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines